Cas no 332174-91-1 (1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine)
1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine
-
- MDL: MFCD02045795
- Inchi: 1S/C20H18Cl2N4O2/c1-13-17(19(24-28-13)18-14(21)5-4-6-15(18)22)20(27)26-11-9-25(10-12-26)16-7-2-3-8-23-16/h2-8H,9-12H2,1H3
- InChI Key: RFGDCADBISBUTA-UHFFFAOYSA-N
- SMILES: C(C1=C(C)ON=C1C1=C(Cl)C=CC=C1Cl)(N1CCN(C2=NC=CC=C2)CC1)=O
1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB162892-1 g |
3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl 4-(2-pyridyl)piperazinyl ketone |
332174-91-1 | 1g |
€211.30 | 2023-06-23 | ||
| abcr | AB162892-5 g |
3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl 4-(2-pyridyl)piperazinyl ketone |
332174-91-1 | 5g |
€377.50 | 2023-06-23 | ||
| abcr | AB162892-10 g |
3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl 4-(2-pyridyl)piperazinyl ketone |
332174-91-1 | 10g |
€482.50 | 2023-06-23 | ||
| Ambeed | A961826-1g |
1-[3-(2,6-Dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine |
332174-91-1 | 90% | 1g |
$348.0 | 2024-08-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1403562-1g |
(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone |
332174-91-1 | 90% | 1g |
¥2872.00 | 2024-05-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00963780-1g |
1-[3-(2,6-Dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine |
332174-91-1 | 90% | 1g |
¥2394.0 | 2023-03-11 | |
| Key Organics Ltd | MS-7763-1MG |
1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine |
332174-91-1 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | MS-7763-5MG |
1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine |
332174-91-1 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | MS-7763-10MG |
1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine |
332174-91-1 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | MS-7763-20MG |
1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine |
332174-91-1 | >90% | 20mg |
£76.00 | 2023-04-20 |
1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
Additional information on 1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine
Chemical Profile of 1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine (CAS No. 332174-91-1)
The compound 1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine, identified by its CAS number 332174-91-1, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this compound incorporates several key functional groups, including a pyridin-2-yl substituent and a 1,2-oxazole core, which contribute to its unique chemical and biological characteristics.
Recent research in the domain of drug discovery has highlighted the importance of piperazine derivatives in the development of therapeutic agents. Piperazine scaffolds are known for their ability to modulate various biological targets, making them valuable in the design of drugs targeting neurological disorders, cardiovascular diseases, and infections. The presence of a pyridin-2-yl group in this compound not only enhances its solubility and bioavailability but also introduces additional interactions with biological receptors, potentially expanding its therapeutic spectrum.
The 1,2-oxazole ring is another critical component of this molecule. Oxazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The specific arrangement of atoms within the 1,2-oxazole core in this compound contributes to its stability and reactivity, enabling it to engage with biological targets in a meaningful way. Furthermore, the 5-methyl substituent at the 5-position of the oxazole ring further fine-tunes the electronic properties of the molecule, influencing its interaction with enzymes and receptors.
The 2,6-dichlorophenyl group attached to the 3-position of the oxazole ring adds another layer of complexity to this compound's structure. Chlorine atoms are known to be effective electron-withdrawing groups, which can modulate the reactivity and binding affinity of a molecule. In this context, the dichlorophenyl moiety likely enhances the compound's interaction with biological targets by influencing its electronic distribution and lipophilicity.
One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The combination of these functional groups creates a molecular entity that is both structurally unique and biologically relevant. Current research efforts are focused on exploring the pharmacological profile of this compound through both in vitro and in vivo studies. Preliminary findings suggest that it may exhibit significant activity against certain disease targets, making it a promising candidate for further investigation.
In vitro studies have begun to unravel the mechanism of action for this compound. Initial experiments indicate that it may interact with specific enzymes or receptors involved in disease pathways. The precise binding interactions are being elucidated through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural insights are crucial for understanding how the compound exerts its effects and for guiding future modifications to enhance its potency and selectivity.
Moreover, computational modeling has played a pivotal role in understanding the behavior of this compound. Molecular dynamics simulations and virtual screening techniques have been employed to predict how it might interact with biological targets at an atomic level. These computational approaches complement experimental data and provide valuable insights into the compound's binding affinity and pharmacokinetic properties.
The synthesis of this compound represents another area of interest within the chemical community. The multi-step synthesis involves strategic functional group transformations that highlight the synthetic prowess required to construct such complex molecules. Recent advances in synthetic methodologies have made it possible to access novel heterocyclic compounds more efficiently than ever before, opening up new avenues for drug discovery.
As research progresses, it is anticipated that derivatives of this compound will be synthesized to optimize its pharmacological properties further. By modifying specific functional groups or introducing new ones, chemists can fine-tune the activity spectrum and reduce potential side effects. This iterative process is central to modern drug development and relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists.
The broader significance of this compound lies in its contribution to our understanding of heterocyclic chemistry and its applications in medicine. The study of such molecules not only advances our knowledge but also provides new tools for addressing unmet medical needs. As we continue to explore these complex structures, we gain insights that will undoubtedly influence future generations of therapeutics.
332174-91-1 (1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(pyridin-2-yl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)